Cas no 462125-00-4 ((S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)-sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate)

• Product Name: (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)-sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate
• CAS No: 462125-00-4
• MF: C₁₂H₁₆F₃NO₇S
• MW: 375.318153381348
• CID: 1033068
• PubChem ID: 11773246
• Update Time: 2025-05-19

(S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)-sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate
• (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)-sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate
• N-Boc-4-Trifluoromethanesulfonyloxy-2,5-dihydro-1H-pyrrole-2-carboxylic acid methyl ester
• (S)-1-tert-B
• (S)-1-tert-butyl 2-methyl 4-(trifluoromethylsulfonyloxy)-2H-pyrrole-1,2(5H)-dicarboxylate
• (S)-4-trifluoromethanesulfonyloxy-2,5-dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• 1-tert-butyl 2-methyl (2S)-4-{[(trifluoromethyl)sulfonyl]oxy}-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• 2-methyl 1-(2-methyl-2-propanyl) (2S)-4-(trifluoromethylsulfonyloxy)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• KB-210791
• SCHEMBL1662641
• DTXSID30472317
• CS-0127696
• 462125-00-4
• AKOS015963635
• DB-344908
• 1-O-tert-butyl 2-O-methyl (2S)-4-(trifluoromethylsulfonyloxy)-2,5-dihydropyrrole-1,2-dicarboxylate
• (5)-1-tert-butyl 2-methyl 4-(trifluoromethylsulfonyloxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate
• 1-(tert-Butyl) 2-methyl (S)-4-(((trifluoromethyl)sulfonyl)oxy)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• (S)-1-tert-Butyl2-methyl4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate
• (S)-1-tert-butyl 2-methyl 4-(trifluoromethylsulfonyloxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate

• MDL： MFCD09030233
• Inchi： 1S/C12H16F3NO7S/c1-11(2,3)22-10(18)16-6-7(5-8(16)9(17)21-4)23-24(19,20)12(13,14)15/h5,8H,6H2,1-4H3/t8-/m0/s1
• InChI Key： PFQJVYVNOKTLLI-QMMMGPOBSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=C[C@@H](C(=O)OC)N(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 375.05995751g/mol
• Monoisotopic Mass: 375.05995751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)-sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate

Comprehensive Guide to (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate (CAS No. 462125-00-4)

(S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate (CAS No. 462125-00-4) is a specialized organic compound with significant applications in pharmaceutical and chemical synthesis. This compound belongs to the class of pyrrole derivatives, which are widely studied for their versatile reactivity and role in drug development. The presence of a trifluoromethylsulfonyloxy group enhances its utility as an intermediate in fine chemical synthesis.

The molecular structure of (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate features a pyrrole ring substituted with a tert-butyl group and a methyl ester, along with a highly reactive triflate (trifluoromethanesulfonate) leaving group. This unique combination makes it valuable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

Researchers and pharmaceutical companies frequently search for high-purity intermediates like (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate to streamline the synthesis of complex molecules. Its CAS No. 462125-00-4 is often used in patent literature and regulatory filings, making it a critical reference for intellectual property and compliance documentation.

One of the trending topics in organic chemistry is the demand for chiral building blocks that can facilitate asymmetric synthesis. The (S)-enantiomer of this compound is particularly sought after due to its potential in creating enantioselective drugs. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, where efficient intermediates reduce waste and improve yields.

In addition to pharmaceutical applications, (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate is also explored in material science. Its triflate group can act as a precursor for polymers or advanced materials with tailored properties. Researchers investigating high-performance materials often look for such multifunctional intermediates.

The synthesis and handling of (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate require expertise in handling air-sensitive reagents and anhydrous conditions. Proper storage under inert atmospheres and low temperatures is recommended to maintain its stability. These precautions are frequently discussed in forums and technical guides, reflecting common user queries.

Market trends indicate a rising demand for custom synthesis and contract manufacturing of niche compounds like this. Companies specializing in fine chemicals often highlight their capability to produce such intermediates at scale, catering to the needs of drug discovery and development pipelines.

For those searching CAS No. 462125-00-4 or related terms, it’s essential to verify the supplier’s credentials and analytical data (e.g., HPLC purity, NMR spectra). Reputable suppliers provide comprehensive technical support, including COA (Certificate of Analysis), to ensure compliance with research and industrial standards.

In summary, (S)-1-tert-Butyl 2-methyl 4-(((trifluoromethyl)sulfonyl)oxy)-1H-pyrrole-1,2(2H,5H)-dicarboxylate is a pivotal compound in modern chemistry, bridging pharmaceutical innovation and material science. Its unique reactivity and chiral specificity make it a valuable asset for researchers aiming to develop next-generation therapeutics and functional materials.